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Compound of Interest

Compound Name: FR 167653 free base

Cat. No.: B1192867

Essential Safety and Handling Guide for
FR167653 Free Base

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
FR167653 free base, a potent p38 MAPK inhibitor intended for research use only. Adherence
to these procedures is essential to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Safety Precautions

FR167653 free base is a potent research compound. While a specific Safety Data Sheet (SDS)
is not publicly available, the toxicological profile of p38 MAPK inhibitors suggests potential for
significant health effects.

Potential Hazards:
» Hepatotoxicity: Studies on other p38 MAPK inhibitors have indicated a risk of liver toxicity.

o Neurotoxicity: Some p38 MAPK inhibitors have been associated with adverse effects on the
central nervous system.

» Gastrointestinal Toxicity: Gastrointestinal intolerance and other related issues have been
reported with this class of compounds.
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e [rritant: As with many research chemicals, it may cause skin and eye irritation upon direct
contact.

Due to its potency and potential hazards, FR167653 free base should be handled with the
utmost care, treating it as a highly hazardous substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,

or skin contact.
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PPE Category

Item

Specifications and Use

Hand Protection

Nitrile Gloves

Double-gloving is required.
Change the outer pair
immediately upon
contamination.

Body Protection

Disposable Lab Coat

A dedicated, disposable lab
coat must be worn over

personal clothing.

A chemically resistant apron

should be worn over the lab

Apron coat when handling larger
quantities or preparing
solutions.
Must provide a complete seal
Eye Protection Safety Goggles around the eyes to protect
against splashes.
To be worn in conjunction with
safety goggles, especially
Face Protection Face Shield when handling the solid

compound or preparing

concentrated solutions.

Respiratory Protection

N95 Respirator or higher

A properly fitted N95 respirator
is the minimum requirement
when handling the powdered

form of the compound.

Operational Plan: Handling and Experimental

Protocols

All handling of FR167653 free base must be conducted in a designated area within a certified

chemical fume hood to minimize inhalation exposure.

Preparation of Stock Solutions
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Materials:

FR167653 free base solid

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips
Protocol for a 10 mM Stock Solution in DMSO:

e Ensure all necessary PPE is correctly worn and work is performed within a chemical fume
hood.

e Weigh the required amount of FR167653 free base using a calibrated analytical balance
within a containment enclosure or a fume hood.

o Carefully transfer the weighed solid to a sterile microcentrifuge tube.
e Add the calculated volume of DMSO to the tube to achieve a final concentration of 10 mM.
» Vortex the solution until the solid is completely dissolved.

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Preparation of Working Solutions for In Vitro (Cellular)
Assays

Materials:
e 10 mM FR167653 stock solution in DMSO

o Appropriate cell culture medium, pre-warmed to 37°C
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 Sterile conical tubes or microcentrifuge tubes

o Calibrated pipettes and sterile, filtered tips

Protocol:

Thaw the 10 mM stock solution at room temperature.

o Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve
the desired final concentrations for your experiment.

e |tis crucial to ensure that the final concentration of DMSO in the cell culture wells is not
cytotoxic (typically < 0.5%).

e Gently mix the working solutions by pipetting up and down.

» Add the final working solutions to your cell cultures as per your experimental design.

Preparation of Formulations for In Vivo (Animal) Studies

The following are example protocols for preparing FR167653 for administration in animal
models. The appropriate formulation will depend on the specific experimental requirements.

Formulation 1: PEG300, Tween-80, and Saline

Prepare a stock solution of FR167653 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 100 pL of the DMSO stock solution to 400 uL of PEG300 and mix
thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to reach a final volume of 1 mL.
Formulation 2: Corn Oill

e Prepare a stock solution of FR167653 in DMSO (e.g., 25 mg/mL).
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e In a sterile tube, add 100 pL of the DMSO stock solution to 900 pL of corn oil and mix
thoroughly. This protocol may not be suitable for dosing periods longer than half a month.

Formulation 3: SBE-B-CD in Saline
e Prepare a stock solution of FR167653 in DMSO (e.g., 25 mg/mL).

e In a sterile tube, add 100 pL of the DMSO stock solution to 900 uL of a 20% SBE-3-CD
solution in saline and mix well.

Spill and Emergency Procedures
Spill:

Evacuate: Immediately alert others in the vicinity and evacuate the area.
¢ Isolate: Secure the area to prevent unauthorized entry.

o Report: Notify the laboratory supervisor and the institutional Environmental Health and
Safety (EHS) office.

o Clean-up (only if trained and equipped):

[¢]

Wear appropriate PPE, including a respirator.

o

For small powder spills, gently cover with a damp paper towel to avoid raising dust.

o

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all contaminated materials into a labeled hazardous waste container.

[¢]

[e]

Decontaminate the area with a suitable cleaning agent, followed by a water rinse.

Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.
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» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan

All materials contaminated with FR167653 free base are considered hazardous waste and
must be disposed of according to institutional and local regulations.

Waste Type Disposal Container Disposal Procedure

Includes contaminated gloves,
) Labeled Hazardous Waste Bag )
Solid Waste o o ] lab coats, weigh paper, and
(within a rigid container) ) )
other disposable lab supplies.

Labeled Hazardous Waste Includes unused solutions and
Liquid Waste Container (leak-proof, the first rinse of any
compatible material) contaminated glassware.
Labeled Sharps Container for Includes contaminated pipette
Sharps Waste ) )
Hazardous Waste tips, needles, and syringes.

General Disposal Guidelines:
» Never dispose of FR167653 free base or its solutions down the drain.

» Do not mix with other waste streams unless explicitly permitted by your institution's EHS
office.

o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical
name.

» Arrange for waste pickup through your institution's hazardous waste management program.
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Workflow for Handling FR167653 Free Base
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 To cite this document: BenchChem. [Personal protective equipment for handling FR 167653
free base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192867#personal-protective-equipment-for-
handling-fr-167653-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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